Cas no 650622-19-8 (1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester)

1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester structure
650622-19-8 structure
Product Name:1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester
CAS No:650622-19-8
MF:C26H44O8
MW:484.622769355774
CID:408596
PubChem ID:23444043
Update Time:2025-04-19

1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester
    • tetrabutyl cyclohexane-1,2,4,5-tetracarboxylate
    • SCHEMBL1298046
    • DTXSID70634199
    • 650622-19-8
    • Inchi: 1S/C26H44O8/c1-5-9-13-31-23(27)19-17-21(25(29)33-15-11-7-3)22(26(30)34-16-12-8-4)18-20(19)24(28)32-14-10-6-2/h19-22H,5-18H2,1-4H3
    • InChI Key: LHBROFUOKBLKCT-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C1CC(C(=O)OCCCC)C(C(=O)OCCCC)CC1C(=O)OCCCC)=O

Computed Properties

  • Exact Mass: 484.30372
  • Monoisotopic Mass: 484.30361836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 20
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2
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